Cas no 1361601-86-6 (3'-Fluoro-2'-nitro-2,3,4-trichlorobiphenyl)

• Product Name: 3'-Fluoro-2'-nitro-2,3,4-trichlorobiphenyl
• CAS No: 1361601-86-6
• MF: C₁₂H₅Cl₃FNO₂
• MW: 320.531003713608
• CID: 4999450
• Update Time: 2025-05-20

3'-Fluoro-2'-nitro-2,3,4-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Fluoro-2'-nitro-2,3,4-trichlorobiphenyl

• Inchi： 1S/C12H5Cl3FNO2/c13-8-5-4-6(10(14)11(8)15)7-2-1-3-9(16)12(7)17(18)19/h1-5H
• InChI Key： ZPXXPEJBOWUYSG-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CC=C(C=1[N+](=O)[O-])F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 341
• XLogP3: 5.4
• Topological Polar Surface Area: 45.8

Additional information on 3'-Fluoro-2'-nitro-2,3,4-trichlorobiphenyl

Introduction to 3'-Fluoro-2'-nitro-2,3,4-trichlorobiphenyl (CAS No. 1361601-86-6)

3'-Fluoro-2'-nitro-2,3,4-trichlorobiphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 1361601-86-6, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This biphenyl derivative features a unique structural configuration characterized by the presence of a fluoro group at the 3-position, a nitro group at the 2-position, and three chlorine substituents at the 2, 3, and 4-positions. Such a molecular architecture imparts distinct electronic and steric properties, making it a valuable candidate for various applications in synthetic chemistry, material science, and medicinal chemistry.

The compound's structural complexity arises from the interplay of its functional groups. The fluoro group introduces electron-withdrawing effects that can influence the reactivity and stability of the molecule. In contrast, the nitro group is known for its strong electron-withdrawing nature and its ability to participate in various chemical transformations, such as reduction to an amine or diazotization reactions. The presence of three chloro substituents further enhances the electrophilicity of the aromatic system, facilitating nucleophilic aromatic substitution reactions and enabling further derivatization.

Recent advancements in computational chemistry have allowed researchers to predict the behavior of such complex molecules with high accuracy. Molecular modeling studies indicate that 3'-Fluoro-2'-nitro-2,3,4-trichlorobiphenyl exhibits significant dipole moments due to the polar functional groups, which could make it useful in applications requiring dipole-driven interactions. Additionally, theoretical calculations suggest that the compound may possess interesting photophysical properties, making it a potential candidate for optoelectronic applications such as organic light-emitting diodes (OLEDs) or photovoltaic cells.

In the realm of pharmaceutical research, derivatives of biphenyl with similar structural motifs have been extensively studied for their potential biological activities. While 3'-Fluoro-2'-nitro-2,3,4-trichlorobiphenyl has not yet been widely explored as a drug candidate itself, its structural analogs have shown promise in various therapeutic areas. For instance, biphenyl derivatives with fluoro and nitro substituents have been reported to exhibit antimicrobial and anti-inflammatory properties. The chlorine atoms may also contribute to metabolic stability by preventing rapid degradation in biological systems.

The synthesis of 3'-Fluoro-2'-nitro-2,3,4-trichlorobiphenyl presents unique challenges due to the sensitivity of the functional groups involved. The nitro group requires careful handling during synthesis to avoid decomposition or side reactions. Additionally, the introduction of multiple chlorine atoms necessitates controlled conditions to prevent over-chlorination or unwanted byproduct formation. Recent publications have described efficient synthetic routes that leverage palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies to construct the desired biphenyl core with high regioselectivity.

One particularly notable application of this class of compounds is in agrochemical research. Biphenyl derivatives are known for their herbicidal and fungicidal properties when modified appropriately. The presence of electron-withdrawing groups like fluoro and nitro enhances their bioactivity against target organisms by improving binding affinity to biological targets such as enzymes or receptors involved in essential metabolic pathways. Furthermore, the chlorine substituents can enhance lipophilicity, aiding in membrane penetration and improving systemic activity within plants.

The environmental impact of such compounds is also an area of active investigation. While biphenyl derivatives are generally not classified as persistent organic pollutants (POPs), their stability and bioaccumulation potential need thorough evaluation before large-scale use. Recent studies have focused on developing biodegradable analogs or employing green chemistry principles to minimize environmental footprint during synthesis and application. For example, catalytic methods that reduce waste generation or utilize renewable feedstocks are being explored as alternatives to traditional synthetic approaches.

In conclusion,3'-Fluoro-2'-nitro-2,3,4-trichlorobiphenyl represents a fascinating molecule with diverse potential applications across multiple scientific disciplines. Its unique structural features offer opportunities for innovation in pharmaceuticals, materials science, and agrochemicals while presenting challenges that require innovative synthetic strategies. As research continues to uncover new methodologies for studying and manipulating complex organic molecules,this compound is poised to play an increasingly important role in advancing scientific knowledge and technological development.